![molecular formula C19H21ClN4O3 B2699625 2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one CAS No. 2189498-89-1](/img/structure/B2699625.png)
2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one is a useful research compound. Its molecular formula is C19H21ClN4O3 and its molecular weight is 388.85. The purity is usually 95%.
The exact mass of the compound 2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Microwave-Assisted Synthesis : A study by Merugu et al. (2010) explores the microwave-assisted synthesis of novel pyrimidines and thiazolidinones, highlighting efficient methods for creating compounds with potential antibacterial activity. Although the specific chemical compound is not directly mentioned, this research outlines a relevant synthetic pathway that could be applied to similar chemical entities (Merugu, Ramesh, & Sreenivasulu, 2010).
Complexation with Metals : Beamish et al. (1991) discuss the preparation of neutral complexes containing Ga-Ga bonds, which, while not directly mentioning the compound, suggests potential applications in creating complexes with specific structural features (Beamish, Boardman, & Worrall, 1991).
Biological Activities
Inhibition of Tumor Necrosis Factor Alpha : Lei et al. (2017) developed a rapid and green synthetic method for a derivative that inhibited tumor necrosis factor alpha and nitric oxide, indicating potential therapeutic applications in inflammatory diseases (Lei, Wang, Xiong, & Lan, 2017).
Antibacterial and Antifungal Activities : Patel et al. (2003) synthesized 2,4,6‐Trisubstituted‐1,3,5‐s‐triazines with morpholine, demonstrating antibacterial, antifungal, and antitubercular activities. This illustrates the compound's potential in developing new antimicrobial agents (Patel, Desai, Desai, & Chikhalia, 2003).
Potential Therapeutic Applications
Anticonvulsive Activities : Papoyan et al. (2011) highlighted the synthesis of new compounds exhibiting pronounced anticonvulsive activities, indicating the potential of such chemical structures in neurological disorders treatment (Papoyan, Gasparyan, Paronikyan, Tatevosyan, Avakimyan, Panosyan, & Gevorgyan, 2011).
COX-2 Inhibition and Analgesic Activities : Abu‐Hashem et al. (2020) reported the synthesis of novel compounds derived from visnaginone and khellinone as potent COX-2 inhibitors with significant analgesic and anti-inflammatory activities. This research points to the potential application of the compound in pain management and anti-inflammatory treatments (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
properties
IUPAC Name |
2-(4-chlorophenoxy)-1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN4O3/c20-15-3-5-16(6-4-15)27-13-17(25)24-7-1-2-14-12-21-19(22-18(14)24)23-8-10-26-11-9-23/h3-6,12H,1-2,7-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBCMBQVIFFWXHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN=C(N=C2N(C1)C(=O)COC3=CC=C(C=C3)Cl)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.